Cas no 2228349-21-9 (3-fluoro-4-methoxyhexan-1-amine)
3-fluoro-4-methoxyhexan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-fluoro-4-methoxyhexan-1-amine
- EN300-1788208
- 2228349-21-9
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- Inchi: 1S/C7H16FNO/c1-3-7(10-2)6(8)4-5-9/h6-7H,3-5,9H2,1-2H3
- InChI Key: FQGBLPBUCFOAPT-UHFFFAOYSA-N
- SMILES: FC(CCN)C(CC)OC
Computed Properties
- Exact Mass: 149.121592296g/mol
- Monoisotopic Mass: 149.121592296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 80
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 35.2Ų
3-fluoro-4-methoxyhexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1788208-0.05g |
3-fluoro-4-methoxyhexan-1-amine |
2228349-21-9 | 0.05g |
$1573.0 | 2023-09-19 | ||
| Enamine | EN300-1788208-0.1g |
3-fluoro-4-methoxyhexan-1-amine |
2228349-21-9 | 0.1g |
$1648.0 | 2023-09-19 | ||
| Enamine | EN300-1788208-0.25g |
3-fluoro-4-methoxyhexan-1-amine |
2228349-21-9 | 0.25g |
$1723.0 | 2023-09-19 | ||
| Enamine | EN300-1788208-0.5g |
3-fluoro-4-methoxyhexan-1-amine |
2228349-21-9 | 0.5g |
$1797.0 | 2023-09-19 | ||
| Enamine | EN300-1788208-1.0g |
3-fluoro-4-methoxyhexan-1-amine |
2228349-21-9 | 1g |
$1872.0 | 2023-06-02 | ||
| Enamine | EN300-1788208-2.5g |
3-fluoro-4-methoxyhexan-1-amine |
2228349-21-9 | 2.5g |
$3670.0 | 2023-09-19 | ||
| Enamine | EN300-1788208-5.0g |
3-fluoro-4-methoxyhexan-1-amine |
2228349-21-9 | 5g |
$5429.0 | 2023-06-02 | ||
| Enamine | EN300-1788208-10.0g |
3-fluoro-4-methoxyhexan-1-amine |
2228349-21-9 | 10g |
$8049.0 | 2023-06-02 | ||
| Enamine | EN300-1788208-1g |
3-fluoro-4-methoxyhexan-1-amine |
2228349-21-9 | 1g |
$1872.0 | 2023-09-19 | ||
| Enamine | EN300-1788208-5g |
3-fluoro-4-methoxyhexan-1-amine |
2228349-21-9 | 5g |
$5429.0 | 2023-09-19 |
3-fluoro-4-methoxyhexan-1-amine Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 3-fluoro-4-methoxyhexan-1-amine
3-Fluoro-4-methoxyhexan-1-amine (CAS No. 2228349-21-9): A Comprehensive Overview
3-Fluoro-4-methoxyhexan-1-amine (CAS No. 2228349-21-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its fluoro and methoxy functional groups, which confer distinct chemical and biological properties.
The molecular formula of 3-fluoro-4-methoxyhexan-1-amine is C7H15FO2N, and its molecular weight is approximately 160.19 g/mol. The presence of the fluoro group imparts enhanced lipophilicity and metabolic stability, while the methoxy group contributes to the compound's solubility and reactivity. These properties make 3-fluoro-4-methoxyhexan-1-amine a valuable intermediate in the synthesis of more complex molecules.
In the realm of pharmaceutical research, 3-fluoro-4-methoxyhexan-1-amine has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as a precursor in the synthesis of compounds with therapeutic effects, particularly in the treatment of neurological disorders and metabolic diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 3-fluoro-4-methoxyhexan-1-amine exhibited potent neuroprotective effects in animal models of Parkinson's disease.
The chemical synthesis of 3-fluoro-4-methoxyhexan-1-amine involves several well-established methods, including nucleophilic substitution reactions and catalytic hydrogenation. One common approach involves the reaction of 3-fluoro-4-methoxyhexanenitrile with an appropriate reducing agent to form the desired amine. This method offers high yields and excellent selectivity, making it suitable for large-scale production.
Beyond its pharmaceutical applications, 3-fluoro-4-methoxyhexan-1-amine has also found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of advanced polymers and coatings. Research published in the Journal of Polymer Science in 2022 demonstrated that polymers derived from 3-fluoro-4-methoxyhexan-1-amine exhibited enhanced mechanical strength and thermal stability, making them suitable for high-performance applications such as aerospace and automotive industries.
In addition to its synthetic utility, 3-fluoro-4-methoxyhexan-1-amine has been studied for its environmental impact. A comprehensive review published in Environmental Science & Technology in 2021 highlighted the biodegradability and low toxicity of this compound, suggesting that it may be a more environmentally friendly alternative to certain traditional chemicals used in industrial processes.
The safety profile of 3-fluoro-4-methoxyhexan-1-amine has been extensively evaluated through various toxicological studies. These studies have generally concluded that the compound is well-tolerated at low to moderate concentrations, with no significant adverse effects observed in short-term exposure scenarios. However, as with any chemical compound, proper handling and storage practices are essential to ensure workplace safety.
In conclusion, 3-fluoro-4-methoxyhexan-1-amine (CAS No. 2228349-21-9) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits, the future prospects for this compound appear promising.
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